Cas no 121325-67-5 (bis(imidazolidin-2-one) hydrate)

bis(imidazolidin-2-one) hydrate Properties

Names and Identifiers

• Ethylene urea hemihydrate
• N,N-ETHYLENEUREA HEMIHYDRATE
• 2-IMIDAZOLIDONE HEMIHYDRATE
• 2-Imidazolidinone hemihydrate
• 2-Imidazolidinone
• Bis(imidazolidin-2-one) hydrate
• 2-IMIDAZOLIDINONE HEMIHYDRATE FOR SYNTHE
• 2-Imidazolidone hemihydrate, 99+%
• 2-IMIDAZOLIDINONE HEMIHYDRATE 99+%
• 2-Imidazolidinone hemihydrate, 98+%
• Imidazolidin-2-one Hydrate
• Ethyleneurea hemihydrate
• 2-Imidazolidinone, hydrate (2:1)
• AK186241
• ST50405665
• imidazolidin-2-one, imidazolidin-2-one, hydrate
• F0001-0353
• E79183
• 121325-67-5
• WEA32567
• J-509698
• SCHEMBL900110
• MFCD02662355
• Imidazolidin-2-oneHydrate
• AKOS026676673
• imidazolidin-2-one;hydrate
• FT-0689168
• AS-75643
• Imidazolidin-2-one hydrate(2:1)
• KPRJGGOOWATRNT-UHFFFAOYSA-N
• bis(imidazolidin-2-one) hydrate
• ETHYLENE UREA HEMIHYDRATE
• 2-IMIDAZOLIDINONE HEMIHYDRATE
• +Expand

• MDL： MFCD02662355
• InChIKey： KPRJGGOOWATRNT-UHFFFAOYSA-N
• Inchi： 1S/2C3H6N2O.H2O/c2*6-3-4-1-2-5-3;/h2*1-2H2,(H2,4,5,6);1H2
• SMILES： O=C1N([H])C([H])([H])C([H])([H])N1[H].O=C1N([H])C([H])([H])C([H])([H])N1[H].O([H])[H]

Computed Properties

• Exact Mass: 86.04800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 86.048013
• Heavy Atom Count: 13
• Complexity: 63.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 83.3

Experimental Properties

• LogP: -0.04320
• PSA: 41.13000
• Water Partition Coefficient: 950 g/L (20 ºC)
• Boiling Point: 100 ºC
• Melting Point: 58 ºC
• Flash Point: 265 ºC
• Color/Form: White debris
• Solubility: water
• Sensitiveness: Hygroscopic
• Density: 1.114